Cas no 1082546-99-3 (2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine)

• Product Name: 2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• CAS No: 1082546-99-3
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 6594207
• PubChem ID: 28315593
• Update Time: 2025-10-31

2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37399606
• 2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• 1082546-99-3

• Inchi： 1S/C15H24N4O2/c1-18(2)7-8-19-12-10-14(21-4)13(20-3)9-11(12)17-15(19)5-6-16/h9-10H,5-8,16H2,1-4H3
• InChI Key： IDMWRHUESIQROZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)N(C(CCN)=N2)CCN(C)C)OC

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine

Introduction to Compound with CAS No. 1082546-99-3 and Product Name: 2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine

The compound with the CAS number 1082546-99-3 and the product name 2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including dimethylamino and methoxy substituents, makes it a versatile candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with unique structural motifs. Among these, benzodiazole derivatives have been extensively studied for their pharmacological properties. The compound in question belongs to this class of molecules, which are known for their ability to interact with various biological targets. Specifically, the 5,6-dimethoxy-1H-1,3-benzodiazol-2-yl moiety is a key feature that contributes to its potential therapeutic effects. This moiety is often associated with compounds that exhibit anxiolytic, sedative, and muscle relaxant properties.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The dimethylamino group attached to the ethyl chain enhances its lipophilicity, which is a crucial factor for membrane permeability and bioavailability. Additionally, the methoxy groups at the 5 and 6 positions provide further functionalization opportunities, allowing for modifications that could fine-tune its pharmacological profile. These features make it an attractive scaffold for designing new drugs targeting neurological disorders.

Recent studies have highlighted the importance of benzodiazole derivatives in the treatment of various neurological conditions. For instance, modifications to the benzodiazole core have led to the development of compounds with improved selectivity and reduced side effects. The compound with CAS No. 1082546-99-3 aligns with this trend by incorporating structural elements that are known to enhance binding affinity and reduce toxicity. This has been a focus of research in recent years, as scientists strive to develop treatments that are both effective and safe.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access complex structures like this one with greater ease than in the past. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzodiazole ring system. Additionally, protecting group strategies are employed to prevent unwanted side reactions during synthesis.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays that assess its interaction with biological targets such as receptors and enzymes. The results from these assays provide valuable insights into its potential therapeutic applications. For example, if the compound demonstrates high affinity for a specific receptor involved in anxiety disorders, it could be developed into a new treatment for these conditions.

In vivo studies are also conducted to evaluate the compound's efficacy and safety in living organisms. These studies often involve animal models that mimic human diseases. By observing how the compound affects these models, researchers can gain a better understanding of its potential benefits and risks before moving on to human trials. The data from these studies are crucial for determining whether the compound is ready for further development or if additional modifications are needed.

The role of computational chemistry has become increasingly important in drug discovery research. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets based on its structure. This can save significant time and resources by identifying promising candidates early in the development process. For compounds like 2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine, computational methods can help optimize its design for improved pharmacological activity.

Future directions in research may involve exploring derivatives of this compound that exhibit enhanced properties. For instance, modifications could be made to improve its solubility or metabolic stability. Additionally, investigating new synthetic routes could lead to more efficient production methods. The ultimate goal is to develop a drug that is both effective and practical for clinical use.

The impact of this research extends beyond academic curiosity; it has practical implications for patients who suffer from neurological disorders. By developing new compounds with improved properties, researchers aim to provide better treatment options for these conditions. The journey from laboratory discovery to clinical application is long and complex but holds great promise for improving human health.

In conclusion,1082546-99-3 and 2-{1-[2-(dimethylamino)ethyl]-5,6-dimethoxy-1H-1,3-benzodiazol-2-yl}ethan-1-amine represent an exciting advancement in pharmaceutical chemistry. Their unique structural features and potential therapeutic applications make them valuable candidates for further research and development. As our understanding of biological systems continues to grow，so does our ability to design molecules that can interact with them in beneficial ways.